Cas no 54627-85-9 (Piperidinium,3-hydroxy-1,1-dimethyl-)

• Product Name: Piperidinium,3-hydroxy-1,1-dimethyl-
• CAS No: 54627-85-9
• MF: C₇H₁₆NO
• MW: 130.208042144775
• CID: 367606
• PubChem ID: 193922
• Update Time: 2025-04-19

Piperidinium,3-hydroxy-1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Piperidinium,3-hydroxy-1,1-dimethyl-
• 1,1-dimethylpiperidin-1-ium-3-ol
• 3-hydroxy-N,N-dimethylpiperidinium
• 3-Hydroxy-1,1-dimethylpiperidinium
• 54627-85-9
• 3-HYDROXY-1,1-DIMETHYLPIPERIDIN-1-IUM
• 3-Hnndp
• Piperidinium, 3-hydroxy-1,1-dimethyl-, (11beta,16alpha)-
• SCHEMBL6264284
• DTXSID70969897

• Inchi： 1S/C7H16NO/c1-8(2)5-3-4-7(9)6-8/h7,9H,3-6H2,1-2H3/q+1
• InChI Key： XSALNKORXPDAPT-UHFFFAOYSA-N
• SMILES： OC1CCC[N+](C)(C)C1

Computed Properties

• Exact Mass: 130.12328
• Monoisotopic Mass: 130.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23